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Compound of Interest

Compound Name: Rubidium chromate

Cat. No.: B082947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of

rubidium chromate (Rb₂CrO₄) using various analytical techniques. The protocols are

designed to ensure accurate and precise quantification for research, quality control, and drug

development purposes.

Inductively Coupled Plasma - Mass Spectrometry
(ICP-MS) for Rubidium Quantification
ICP-MS is a highly sensitive technique ideal for determining the rubidium content in a sample,

from which the concentration of rubidium chromate can be calculated. It offers very low

detection limits and a wide linear dynamic range.
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Parameter Value Reference

Linearity Range ≈10–11 orders of magnitude [1]

Method Detection Limit (MDL) Sub-µg/kg (ppb) levels [2]

Precision (Short-term)
Better than ± 0.03‰ (2SD) for

δ⁸⁷Rb
[3]

Precision (Long-term)
Better than ± 0.06‰ (2SD) for

δ⁸⁷Rb
[3]

Accuracy (Spike Recovery)
Good linearity and spike

recoveries were obtained
[2]

Experimental Protocol
1. Sample Preparation (Aqueous Solution):

Accurately weigh a sample of rubidium chromate.

Dissolve the sample in high-purity deionized water.

Acidify the solution by adding high-purity nitric acid (e.g., 2% HNO₃) to stabilize the ions and

match the matrix of the calibration standards.[4]

Dilute the sample to a known volume in a volumetric flask to bring the expected rubidium

concentration within the linear range of the instrument.

2. Instrument Parameters (Typical):

Instrument: Agilent 7900 ICP-MS or equivalent.[2]

RF Power: 1550 W

Plasma Gas Flow: 15 L/min

Carrier Gas Flow: 0.8 L/min

Makeup Gas Flow: 0.2 L/min
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Sample Uptake Rate: 0.4 mL/min

Detector Mode: Pulse counting

Isotopes to Monitor: ⁸⁵Rb, ⁸⁷Rb

3. Calibration:

Prepare a series of calibration standards of rubidium from a certified reference material,

covering the expected concentration range of the samples.

Matrix-match the calibration standards with the same acid concentration as the samples.[5]

An internal standard (e.g., Yttrium-89) can be used to correct for instrumental drift and matrix

effects.

4. Data Analysis:

Construct a calibration curve by plotting the intensity of the rubidium signal against the

concentration of the standards.

Determine the concentration of rubidium in the sample from the calibration curve.

Calculate the concentration of rubidium chromate using the molar masses of rubidium and

rubidium chromate.

Experimental Workflow
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Caption: Workflow for the quantification of rubidium by ICP-MS.
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Ion Chromatography (IC) for Chromate
Quantification
Ion chromatography is a robust and widely used technique for the separation and quantification

of anions like chromate.

Quantitative Data Summary
Parameter Value Reference

Linearity Range 0.02 - 1.0 mg/L [6]

Limit of Detection (LOD) 0.1–0.6 μg/L [7]

Limit of Quantification (LOQ) 0.5–2.1 μg/L [7]

Precision (RSD) <7.4% at 10 µg/L [7]

Accuracy (Recovery)
97.2% to 102.8% in various

aqueous samples
[7][8]

Experimental Protocol
1. Sample Preparation:

Accurately weigh a sample of rubidium chromate.

Dissolve the sample in high-purity deionized water.

Dilute the sample with deionized water to a known volume to bring the chromate

concentration within the linear range of the instrument.[9]

If necessary, filter the sample through a 0.45 µm syringe filter to remove any particulates.

2. Instrument Parameters (Typical):

Instrument: Dionex Ion Chromatograph or equivalent.

Separation Column: Anion exchange column (e.g., IonPac® AS7).[10]
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Eluent: Sodium carbonate/sodium bicarbonate or potassium hydroxide solution.

Flow Rate: 1.0 mL/min.

Detection: Suppressed conductivity or UV-Vis detection after post-column reaction with 1,5-

diphenylcarbazide at 530 nm.[11]

3. Calibration:

Prepare a series of chromate calibration standards from a certified reference material (e.g.,

potassium chromate).

The standards should bracket the expected concentration of the samples.

4. Data Analysis:

Construct a calibration curve by plotting the peak area or height of the chromate signal

against the concentration of the standards.

Determine the concentration of chromate in the sample from the calibration curve.

Calculate the concentration of rubidium chromate based on the molar masses of chromate

and rubidium chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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